4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine

Description

The compound 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine is a synthetic organic molecule that belongs to the class of sulfonamides. It is characterized by the presence of a cyclohexane ring substituted with a 4-chlorophenylsulfonyl group and a 2,5-difluorophenyl group, along with an amine functional group. Despite its structural similarity to other compounds like cis-4-[(4-Chlorophenyl)sulfonyl]-4-(2,5-difluorophenyl)cyclohexanepropanoic acid (CAS No. 471905-41-6) and 4-(4-chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-one (CAS No. 471903-20-5), specific information on 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine is limited in the available literature.

Synthesis and Applications

The synthesis of such compounds typically involves the reaction of a cyclohexanone derivative with a sulfonyl chloride and subsequent reduction or reductive amination steps to introduce the amine group. Applications might include pharmaceutical research, given the structural similarity to compounds known to inhibit γ-secretase, a target in Alzheimer's disease research.

cis-4-[(4-Chlorophenyl)sulfonyl]-4-(2,5-difluorophenyl)cyclohexanepropanoic acid

• CAS No.: 471905-41-6

• Molecular Formula: C21H21ClF2O4S

• Molecular Weight: 442.9 g/mol

• Use: Known as MK-0752, it is a potent γ-secretase inhibitor used in research related to Alzheimer's disease and cancer .

4-(4-Chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-one

• CAS No.: 471903-20-5

• Molecular Formula: C18H15ClF2O3S

• Molecular Weight: 384.825 g/mol

• Use: This compound is mentioned in patents related to pharmaceutical applications but lacks detailed information on its specific use .

Research Findings

While specific research findings on 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine are not available, compounds with similar structures have shown potential in modulating enzymatic activities, such as γ-secretase inhibition, which is crucial in neurodegenerative diseases like Alzheimer's .

Data Table: Comparison of Related Compounds

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Use/Application
cis-4-[(4-Chlorophenyl)sulfonyl]-4-(2,5-difluorophenyl)cyclohexanepropanoic acid	471905-41-6	C21H21ClF2O4S	442.9	γ-Secretase inhibitor
4-(4-Chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-one	471903-20-5	C18H15ClF2O3S	384.825	Pharmaceutical applications
4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine	N/A	C18H19ClF2N2O2S	Estimated 390	Potential pharmaceutical use

Note: The CAS number and specific applications for 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine are not available in the provided sources.

• Product Name: 4-((4-Chlorophenyl)sulfonyl)-4-(2,5-difluorophenyl)cyclohexanamine
• Molecular Formula: C18H18ClF2NO2S
• Molecular Weight: 385.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-4-(2,5-difluorophenyl)cyclohexan-1-amine
• Standard InChI: InChI=1S/C18H18ClF2NO2S/c19-12-1-4-15(5-2-12)25(23,24)18(9-7-14(22)8-10-18)16-11-13(20)3-6-17(16)21/h1-6,11,14H,7-10,22H2
• Standard InChIKey: PPTRQEYYBDSZBD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1N)(C2=C(C=CC(=C2)F)F)S(=O)(=O)C3=CC=C(C=C3)Cl
• PubChem Compound: 22485769
• Last Modified: Aug 10 2024